(E)-2-amino-N-(2,5-dimethylphenyl)-1-((pyridin-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-N-(2,5-dimethylphenyl)-1-[(E)-pyridin-2-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C25H21N7O/c1-15-10-11-16(2)20(13-15)31-25(33)21-22-24(30-19-9-4-3-8-18(19)29-22)32(23(21)26)28-14-17-7-5-6-12-27-17/h3-14H,26H2,1-2H3,(H,31,33)/b28-14+
• InChI Key: YFEQJFNFSBKLPE-CCVNUDIWSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)N=CC5=CC=CC=N5)N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)/N=C/C5=CC=CC=N5)N
• Molecular Formula: C25H21N7O
• Molecular Weight: 435.5 g/mol

Description

Molecular Structure Analysis

This involves determining the 3D structure of the molecule. Techniques used can include X-ray crystallography, NMR spectroscopy, and computational methods.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions under which the reactions occur, the products formed, and the mechanisms of the reactions.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, density, refractive index, and various spectroscopic properties. It also includes studying the compound’s stability and reactivity.

Scientific Research Applications

Synthesis and Characterization Compounds with structural similarities to (E)-2-amino-N-(2,5-dimethylphenyl)-1-((pyridin-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide have been synthesized for various research purposes. For example, the synthesis of N-Pyridin-2-ylmethyl and N-Quinolin-2-ylmethyl substituted ethane-1,2-diamines has been reported, highlighting methods to create compounds with potential applications in coordinating metal ions for targeted delivery to biological sites (Yang et al., 2017). These synthetic methodologies provide a foundation for creating complex molecules that can bind to metal ions, suggesting possible research applications in fields such as medicinal chemistry and material science.

Biological Activity Studies on compounds structurally related to the given compound have shown a range of biological activities. For instance, the synthesis and biological activity of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers revealed these compounds possess antioxidant, antitumor, and antimicrobial activities (Khalifa et al., 2015). Although the primary focus was on their application in textiles, the reported biological activities indicate that related compounds could be explored for therapeutic applications or as biological probes.